Cas no 951888-86-1 (Ethyl 7-(4-n-Propylphenyl)-7-oxoheptanoate)

• Product Name: Ethyl 7-(4-n-Propylphenyl)-7-oxoheptanoate
• CAS No: 951888-86-1
• MF: C₁₈H₂₆O₃
• MW: 290.397245883942
• CID: 4722332
• Update Time: 2025-06-10

Ethyl 7-(4-n-Propylphenyl)-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-(4-n-Propylphenyl)-7-oxoheptanoate
• ethyl 7-oxo-7-(4-propylphenyl)heptanoate
• 7715e

• Inchi： 1S/C18H26O3/c1-3-8-15-11-13-16(14-12-15)17(19)9-6-5-7-10-18(20)21-4-2/h11-14H,3-10H2,1-2H3
• InChI Key： BGAXAYRBCJLXRZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCC)CCCCCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 304
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 7-(4-n-Propylphenyl)-7-oxoheptanoate

Ethyl 7-(4-n-Propylphenyl)-7-oxoheptanoate (CAS No. 951888-86-1): A Comprehensive Overview

Ethyl 7-(4-n-Propylphenyl)-7-oxoheptanoate (CAS No. 951888-86-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 7-(4-n-Propylphenyl)-7-oxoheptanoate consists of a heptanoate ester with a substituted phenyl group and a ketone functionality. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for further investigation. Recent studies have highlighted its potential as a lead compound in the development of drugs targeting various diseases, including cardiovascular disorders and metabolic syndromes.

In the realm of medicinal chemistry, the design and synthesis of compounds like Ethyl 7-(4-n-Propylphenyl)-7-oxoheptanoate are crucial for advancing our understanding of structure-activity relationships (SAR). The phenyl substituent, specifically the n-propyl group, plays a significant role in modulating the compound's biological activity. Researchers have explored how subtle changes in the substituents can influence the compound's pharmacokinetic and pharmacodynamic properties, leading to improved therapeutic outcomes.

One of the key areas of research involving Ethyl 7-(4-n-Propylphenyl)-7-oxoheptanoate is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is a central component in many chronic diseases. Studies have shown that this compound exhibits anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that Ethyl 7-(4-n-Propylphenyl)-7-oxoheptanoate could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments.

Beyond its anti-inflammatory properties, Ethyl 7-(4-n-Propylphenyl)-7-oxoheptanoate has also been investigated for its potential as an antidiabetic agent. Diabetes mellitus is a global health concern, and there is an urgent need for new therapeutic options. Research has demonstrated that this compound can improve insulin sensitivity and glucose metabolism in preclinical models. The mechanism of action involves modulating signaling pathways that regulate glucose homeostasis, making it a promising candidate for further development in diabetes therapy.

The synthesis of Ethyl 7-(4-n-Propylphenyl)-7-oxoheptanoate typically involves multi-step reactions, including esterification and substitution reactions. The choice of synthetic route can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, which is crucial for sustainable pharmaceutical production.

In addition to its therapeutic potential, Ethyl 7-(4-n-Propylphenyl)-7-oxoheptanoate has been studied for its use as a research tool in biochemical assays. Its unique structural features make it suitable for probing specific biological processes and interactions. For instance, it can be used to study enzyme kinetics and inhibitor binding affinities, providing valuable insights into the mechanisms underlying various physiological processes.

The safety profile of Ethyl 7-(4-n-Propylphenyl)-7-oxoheptanoate is another critical aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Ethyl 7-(4-n-Propylphenyl)-7-oxoheptanoate (CAS No. 951888-86-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutic agents targeting inflammation, diabetes, and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in the field.